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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B083428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available ecotoxicity information

for the monoazo dye, Disperse Blue 85 (C.I. 11370; CAS No. 12222-83-2). Due to a lack of

specific published ecotoxicological studies on Disperse Blue 85, this guide synthesizes data

on its manufacturing precursors and related compounds to infer its potential environmental

impact. It also details standardized experimental protocols relevant to the ecotoxicity testing of

textile dyes.

Introduction to Disperse Blue 85
Disperse Blue 85 is a synthetic organic dye belonging to the single azo class.[1] Its chemical

formula is C₁₈H₁₄ClN₅O₅, with a molecular weight of 415.79 g/mol .[1] The manufacturing

process involves the diazotization of 2,4-Dinitro-6-chloroaniline and subsequent coupling with

N-hydroxyethyl-1-naphthylamine.[1] It is primarily used for dyeing polyester and its blended

fabrics, producing a red-light navy blue color.[1] Like many disperse dyes, it is characterized by

its low water solubility.

Quantitative Ecotoxicity Data
Direct quantitative ecotoxicity data (LC₅₀, EC₅₀, NOEC) for Disperse Blue 85 are not readily

available in published scientific literature. However, an assessment of its precursors can

provide insights into its potential toxicity.
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Table 1: Ecotoxicity Data for Precursors and Related Compounds of Disperse Blue 85

Substance CAS No.
Test
Organism

Endpoint Value Reference

2,4-Dinitro-6-

chloroaniline
3531-19-9 Not specified

Acute Dermal

Toxicity
Category 1 [2]

Not specified

Acute

Inhalation

Toxicity

Category 2

Not specified
Acute Oral

Toxicity
Category 2

Aquatic

environment

Long-term

(Chronic)

hazard

Category 2

1-

Naphthylamin

e (related to

coupling

component)

134-32-7 Aquatic life

Chronic

aquatic

toxicity

Toxic with

long lasting

effects

N-Phenyl-1-

naphthylamin

e (related to

coupling

component)

90-30-2 Aquatic life
Acute aquatic

toxicity

Category 1

(Very toxic)

Aquatic life

Chronic

aquatic

toxicity

Very toxic

with long

lasting effects

Note: Data for N-hydroxyethyl-1-naphthylamine was not available. 1-Naphthylamine and N-

Phenyl-1-naphthylamine are presented as structurally related compounds to provide an

indication of potential toxicity.
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The precursor 2,4-Dinitro-6-chloroaniline is classified as hazardous to the aquatic environment

with long-term effects. Related naphthylamine compounds also exhibit high aquatic toxicity. Azo

dyes as a class are known to be of environmental concern due to their potential to form toxic

aromatic amines under reductive conditions.

Experimental Protocols
Standardized methodologies, such as those provided by the Organisation for Economic Co-

operation and Development (OECD), are crucial for assessing the ecotoxicity of chemicals like

Disperse Blue 85.

Acute Toxicity Testing with Daphnia magna (OECD
Guideline 202)
This test assesses the acute immobilization of the freshwater invertebrate Daphnia magna.

Test Organism: Young daphnids (less than 24 hours old) are used.

Test Substance Preparation: Due to the low water solubility of disperse dyes, a stock solution

is typically prepared using a solubilizing agent or by creating a stable dispersion.

Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48

hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC₅₀ (median effective concentration) for immobilization is calculated.

Fish Acute Toxicity Test (OECD Guideline 203)
This test evaluates the acute lethal toxicity of a substance to fish.

Test Species: Commonly used species include Zebrafish (Danio rerio) or Fathead Minnow

(Pimephales promelas).

Exposure: Fish are exposed to various concentrations of the test substance in a static or

semi-static system for 96 hours.
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Observation: Mortality is recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC₅₀ (median lethal concentration) is determined.

Algal Growth Inhibition Test (OECD Guideline 201)
This test assesses the effect of a substance on the growth of freshwater algae.

Test Species: A species of green algae, such as Pseudokirchneriella subcapitata, is used.

Exposure: Algal cultures are exposed to different concentrations of the test substance for 72

hours.

Measurement: Algal growth is measured by cell counts or another biomass surrogate (e.g.,

fluorescence).

Endpoint: The EC₅₀ for growth inhibition is calculated.

Mandatory Visualizations
Experimental Workflow for Aquatic Toxicity Testing
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Caption: Workflow for assessing aquatic ecotoxicity according to OECD guidelines.
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Caption: Generalized environmental fate and transformation pathway for a monoazo dye.
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Signaling Pathways and Mechanisms of Toxicity
Specific signaling pathways disrupted by Disperse Blue 85 have not been elucidated.

However, the toxicity of many azo dyes is linked to their metabolic breakdown products. Under

anaerobic conditions, the azo bond can be cleaved to form aromatic amines. These aromatic

amines are often more toxic and potentially carcinogenic or mutagenic than the parent dye

molecule. The toxicity of these amines can be exerted through various mechanisms, including

oxidative stress, DNA damage, and disruption of cellular signaling cascades. For instance,

some aromatic amines are known to be genotoxic, potentially leading to mutations.

Conclusion
While direct ecotoxicity data for Disperse Blue 85 is currently unavailable, the hazardous

properties of its precursors and the general toxicological profile of monoazo disperse dyes

suggest a potential for adverse environmental effects. The primary concern lies in its

persistence and the potential formation of toxic aromatic amines in anaerobic environments.

Standardized OECD testing protocols provide a robust framework for definitively determining

the ecotoxicological profile of this substance. Further research is essential to fill the existing

data gaps and enable a comprehensive environmental risk assessment for Disperse Blue 85.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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